N-(4-acetamidophenyl)-2-bromobenzamide
Overview
Description
N-(4-acetamidophenyl)-2-bromobenzamide is a member of benzamides.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The synthesis and characterization of N-(4-acetamidophenyl)-2-bromobenzamide involve techniques such as FTIR and NMR. Density Functional Theory (DFT) is used to optimize ground state geometries and compute frequencies at B3LYP/6–31G∗ level (Al‐Sehemi et al., 2017).
Structural and Chemical Analysis
- Molecular Structure Studies : X-ray crystallography is utilized for analyzing the crystal structure of derivatives of N-(4-acetamidophenyl)-2-bromobenzamide (Yasuoka et al., 1969).
- Spectroscopic Properties : Vibrational spectroscopic analysis, such as FTIR and FT-Raman spectra, are conducted to study the compound's properties and potential applications in electro-optical fields (Dwivedi et al., 2019).
Biological Activity and Applications
- Antimicrobial Activity : Some derivatives of N-(4-acetamidophenyl)-2-bromobenzamide exhibit antimicrobial properties against various bacterial and fungal strains, indicating potential applications in medical and pharmaceutical fields (Ghazzali et al., 2012).
Potential Therapeutic Applications
- Memory Enhancement : Derivatives of N-(4-acetamidophenyl)-2-bromobenzamide are explored for potential memory-enhancing properties, showing acetylcholinesterase-inhibiting activity in low micromolar range, suggesting potential therapeutic applications in cognitive disorders (Piplani et al., 2018).
- Antidiabetic Effects : Some derivatives show potential as therapeutic agents for type 2 diabetes and related metabolic disorders due to their effect on peroxisome proliferator-activated receptor (PPAR)-α/γ dual activation (Jung et al., 2017).
properties
Product Name |
N-(4-acetamidophenyl)-2-bromobenzamide |
|---|---|
Molecular Formula |
C15H13BrN2O2 |
Molecular Weight |
333.18 g/mol |
IUPAC Name |
N-(4-acetamidophenyl)-2-bromobenzamide |
InChI |
InChI=1S/C15H13BrN2O2/c1-10(19)17-11-6-8-12(9-7-11)18-15(20)13-4-2-3-5-14(13)16/h2-9H,1H3,(H,17,19)(H,18,20) |
InChI Key |
YBJIRJWAAPZJEF-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Br |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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